2,4-dichloro-N-[2-(1-cyclohexen-1-yl)ethyl]-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-(cyclohexen-1-yl)ethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C15H19Cl2NO2S/c1-11-9-15(14(17)10-13(11)16)21(19,20)18-8-7-12-5-3-2-4-6-12/h5,9-10,18H,2-4,6-8H2,1H3
• InChI Key: CGOMONODMWBMHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCC2=CCCCC2
• Molecular Formula: C15H19Cl2NO2S
• Molecular Weight: 348.3 g/mol

Description

2,4-dichloro-N-[2-(1-cyclohexen-1-yl)ethyl]-5-methylbenzenesulfonamide is a chemical compound that has been extensively studied for its scientific research applications. It is commonly referred to as DCB-M, and its chemical structure is C16H20Cl2N2O2S.

Scientific Research Applications

Overview

2,4-dichloro-N-[2-(1-cyclohexen-1-yl)ethyl]-5-methylbenzenesulfonamide represents a specific chemical entity with potential implications across various scientific domains. However, due to the specificity of the compound, direct research articles or reviews specifically addressing its applications in scientific research are not readily available. Instead, this response explores the broader context of similar chemical compounds and their roles in environmental, health, and material science research to provide insight into potential applications.

Environmental Impact and Degradation

Research into compounds with structural similarities or related functional groups, such as chlorinated organic compounds and sulfonamides, offers insight into environmental behaviors, such as degradation patterns, toxicity, and accumulation. For instance, studies on parabens and triclosan illustrate the environmental fate of these compounds, indicating their persistence, potential for bioaccumulation, and transformation into more toxic by-products in aquatic environments (Haman et al., 2015; Bedoux et al., 2012). These insights are crucial for assessing the environmental impact of similar compounds and guiding the development of more eco-friendly alternatives.

Role in Material Science

Compounds with sulfonamide groups have been explored for their utility in material science, particularly in the development of novel polymers and flame retardants. For example, research into cyclotriphosphazene compounds has highlighted their potential as flame retardants due to their high nitrogen and phosphorus content, which contributes to their flame-retardant properties (Usri et al., 2021). This area of study is relevant for enhancing the safety and performance of materials used in a wide range of applications.

Pharmaceutical Applications

Sulfonamides play a significant role in pharmaceuticals due to their wide range of biological activities. Research into novel cyclic compounds containing aminobenzenesulfonamide, for instance, has led to the development of functional molecules with potential pharmaceutical applications (Kaneda, 2020). This suggests that the compound could be a candidate for further exploration in drug development, focusing on its unique chemical structure to target specific biological pathways.